Enterostatin (pig, rat)
Enterostatin (pig, rat)
Brand Name:
Vulcanchem
CAS No.:
117137-85-6
VCID:
VC20853328
InChI:
InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29)
SMILES:
CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N
Molecular Formula:
C25H42N8O8
Molecular Weight:
582.6 g/mol
Enterostatin (pig, rat)
CAS No.: 117137-85-6
Cat. No.: VC20853328
Molecular Formula: C25H42N8O8
Molecular Weight: 582.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117137-85-6 |
|---|---|
| Molecular Formula | C25H42N8O8 |
| Molecular Weight | 582.6 g/mol |
| IUPAC Name | 2-[[1-[2-[[1-(2-amino-3-methylbutanoyl)pyrrolidine-2-carbonyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
| Standard InChI | InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29) |
| Standard InChI Key | KONFXBWESLMOCK-WSRJKRBPSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)N1CCC[C@H]1C(=O)N[C@@H](CC(=O)O)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N |
| SMILES | CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N |
| Canonical SMILES | CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N |
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